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Abstract
Oleyl oleate, a wax ester of oleic acid and oleyl alcohol, is a versatile compound with

significant applications in the cosmetic, pharmaceutical, and industrial sectors.[1] This technical

guide provides a comprehensive overview of oleyl oleate, including its synonyms, chemical

properties, and related compounds. Detailed experimental protocols for the synthesis and

analysis of oleyl oleate and other long-chain wax esters are presented. Furthermore, this

guide explores the biosynthesis of wax esters and their application in advanced drug delivery

systems, illustrated through detailed workflow and pathway diagrams. All quantitative data is

summarized in comparative tables to facilitate research and development.

Introduction to Oleyl Oleate
Oleyl oleate (CAS No. 3687-45-4) is a monounsaturated wax ester recognized for its emollient

and conditioning properties.[2] It is the ester formed from the condensation of oleic acid, an

omega-9 fatty acid, and oleyl alcohol, a long-chain fatty alcohol.[3] Its chemical structure,

characterized by two long unsaturated hydrocarbon chains, imparts a non-greasy, silky feel,

making it a desirable ingredient in a variety of topical preparations.[2]
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Synonyms of Oleyl Oleate
Oleyl oleate is known by several names in scientific literature and commercial products. A

comprehensive list of its synonyms is provided in Table 1.

Table 1: Synonyms of Oleyl Oleate

Type Synonym

IUPAC Name [(Z)-octadec-9-enyl] (Z)-octadec-9-enoate

Systematic Names
9-Octadecenoic acid (9Z)-, (9Z)-9-octadecen-1-

yl ester[1]

(Z)-Octadec-9-enyl oleate[4]

Common Names Oleic acid oleyl ester[5]

Trade Names Cetiol[1]

Schercemol OLO[4]

Dermol OLO[2]

Wickenol 143[6]

Crodamol OO-V[1]

Exceparl OL-OL[1]

Cosmol liquid[1]

Related Compounds
The properties and applications of oleyl oleate can be better understood in the context of its

constituent molecules and other structurally similar wax esters.

Oleic Acid: A monounsaturated omega-9 fatty acid that is a primary component of many

vegetable oils, including olive oil.[7] It is a key precursor in the biosynthesis and chemical

synthesis of oleyl oleate.
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Oleyl Alcohol: An unsaturated fatty alcohol derived from the reduction of oleic acid.[8] It

serves as the alcohol moiety in oleyl oleate.

Other Wax Esters: Long-chain esters of fatty acids and fatty alcohols are prevalent in nature

and are used in various industrial applications. For comparative purposes, this guide

includes data on other common wax esters such as:

Cetyl Palmitate: The ester of cetyl alcohol and palmitic acid.

Stearyl Stearate: The ester of stearyl alcohol and stearic acid.

Behenyl Behenate: The ester of behenyl alcohol and behenic acid.

Physicochemical Properties
The physical and chemical characteristics of oleyl oleate and its related compounds are crucial

for their application in various formulations. A summary of these properties is presented in

Table 2.

Table 2: Physicochemical Properties of Oleyl Oleate and Related Compounds

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9630542/
https://www.benchchem.com/product/b145538?utm_src=pdf-body
https://www.benchchem.com/product/b145538?utm_src=pdf-body
https://www.benchchem.com/product/b145538?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145538?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Oleyl
Oleate

Oleic
Acid

Oleyl
Alcohol

Cetyl
Palmitate

Stearyl
Stearate

Behenyl
Behenate

Molecular

Formula
C36H68O2 C18H34O2 C18H36O C32H64O2 C36H72O2 C44H88O2

Molecular

Weight (

g/mol )

532.92 282.47 268.48 480.88 536.96 649.19

Melting

Point (°C)
-7.1 13-14 6-7 54 62 70-74

Boiling

Point (°C)

596.5 @

760 mmHg
360 330-360 360 549.1

627.1 @

760 mmHg

Density

(g/cm³)

0.860 @

30°C

0.895 @

25°C

0.849 @

25°C
0.858 0.857 0.856

Refractive

Index
1.468 1.458 1.460 1.439 - 1.459

Saponificat

ion Value

(mg

KOH/g)

82.48[9] 190-202 - 115-125 95-105 79-89

Iodine

Value (g

I₂/100g)

82.37[9] 85-95 85-95 < 2 < 2 < 2

Acid Value

(mg

KOH/g)

< 3.0 195-204 - < 1 < 2 < 2

Solubility

Insoluble in

water;

soluble in

oils

Insoluble in

water;

soluble in

organic

solvents

Insoluble in

water;

soluble in

alcohol

and ether

Insoluble in

water;

soluble in

organic

solvents

Insoluble in

water

Insoluble in

water
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Experimental Protocols
Synthesis of Oleyl Oleate via Direct Esterification
This protocol describes a catalyst-free method for the synthesis of oleyl oleate.

Materials:

Oleic acid

Oleyl alcohol

Hexane (solvent)

Procedure:

In a reaction vessel, combine oleic acid and oleyl alcohol in a 1:2 molar ratio.[9]

Add hexane as a solvent to dissolve the reactants.

Heat the mixture to 50°C in a water bath shaker with continuous agitation at 150 rpm.[9]

Maintain the reaction for 5 hours.[9]

After the reaction is complete, remove the solvent using a rotary evaporator to yield the

crude oleyl oleate.

The product can be further purified by column chromatography if required.

Confirmation of Synthesis:

FTIR Spectroscopy: The formation of the ester bond can be confirmed by the appearance of

a characteristic C=O stretching vibration around 1740 cm⁻¹.[9]

NMR Spectroscopy: ¹H and ¹³C NMR can be used to confirm the structure of the synthesized

oleyl oleate.[9]

Lipase-Catalyzed Synthesis of Oleyl Oleate
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This protocol outlines an enzymatic approach for the synthesis of oleyl oleate.

Materials:

Oleic acid

Oleyl alcohol

Immobilized lipase (e.g., from Candida antarctica)

Organic solvent (e.g., n-hexane, optional)

Procedure:

Combine equimolar amounts of oleic acid and oleyl alcohol in a reaction vessel.

Add the immobilized lipase to the mixture. The optimal amount of enzyme should be

determined empirically, typically ranging from 1-10% (w/w) of the substrates.

The reaction can be carried out in a solvent-free system or in an organic solvent like n-

hexane to reduce viscosity.

Maintain the reaction at a controlled temperature, typically between 30-60°C, with constant

stirring.

The reaction progress can be monitored by measuring the decrease in acid value over time.

Upon completion, the immobilized enzyme can be removed by filtration for reuse.

The product, oleyl oleate, can be purified from any unreacted substrates.

Analysis of Oleyl Oleate: Determination of
Physicochemical Values

Acid Value: Titrate a known weight of the sample dissolved in a suitable solvent with a

standardized solution of potassium hydroxide (KOH) using phenolphthalein as an indicator.
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Saponification Value: Saponify a known weight of the sample by refluxing with an excess of

alcoholic KOH. The excess KOH is then back-titrated with a standardized acid.

Iodine Value: Determine the degree of unsaturation by reacting a known weight of the

sample with an iodine-containing reagent (e.g., Wijs solution) and titrating the excess iodine

with a standard sodium thiosulfate solution.

Peroxide Value: Measure the amount of active oxygen in the sample by reacting it with

potassium iodide and titrating the liberated iodine with a standard sodium thiosulfate

solution.[9]

Signaling Pathways and Experimental Workflows
Biosynthesis of Wax Esters
Oleyl oleate, like other wax esters, is synthesized in a two-step enzymatic pathway. This

process is crucial in various organisms for energy storage and as a protective barrier.

Fatty Acid Metabolism

Fatty Alcohol Synthesis

Wax Ester Synthesis

Fatty Acyl-CoA

Fatty Aldehyde

Fatty Acyl-CoA
Reductase (FAR)

+ NADPH

Wax Ester
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Reductase
+ NADPH

Click to download full resolution via product page

Caption: Biosynthesis pathway of wax esters from fatty acyl-CoA.

Workflow for Lipid Nanoparticle (LNP) Formulation for
Drug Delivery
Oleyl oleate and other lipids are key components in the formulation of lipid-based drug delivery

systems, such as lipid nanoparticles (LNPs), which are used to enhance the solubility and
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bioavailability of poorly water-soluble drugs.
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Caption: General workflow for the formulation of lipid nanoparticles.

Biological Activity and Applications
Antimicrobial Activity
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Recent studies have demonstrated that oleyl oleate exhibits antimicrobial activity, particularly

against Gram-positive bacteria such as Bacillus subtilis and Staphylococcus aureus.[9] This

suggests its potential use as an active ingredient in cosmetic and dermatological formulations

to protect against microbial contamination and to exert a beneficial effect on the skin

microbiome.

Applications in Cosmetics and Pharmaceuticals
Due to its emollient, moisturizing, and non-greasy properties, oleyl oleate is widely used in a

variety of cosmetic and personal care products, including:

Creams and lotions

Sunscreens

Hair conditioners

Lip balms[2]

In the pharmaceutical field, oleyl oleate's lipophilic nature makes it a suitable vehicle for the

delivery of poorly water-soluble active pharmaceutical ingredients (APIs) in topical and

transdermal formulations.[10] It can act as a penetration enhancer, facilitating the transport of

drugs across the stratum corneum.

Conclusion
Oleyl oleate is a valuable and versatile wax ester with a well-established safety profile and a

broad range of applications. Its unique physicochemical properties make it an excellent choice

for formulators in the cosmetic and pharmaceutical industries. The synthesis of oleyl oleate
can be achieved through various methods, including catalyst-free direct esterification and

enzymatic routes, offering flexibility in production. A thorough understanding of its properties,

along with those of related compounds, is essential for the development of innovative and

effective products. Further research into its biological activities and its role in advanced drug

delivery systems is likely to expand its applications in the future.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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